Cas no 863133-04-4 (Methyl 2-(3-methoxy-3-oxopropyl)-D-prolinate)

Methyl 2-(3-methoxy-3-oxopropyl)-D-prolinate structure
863133-04-4 structure
Product Name:Methyl 2-(3-methoxy-3-oxopropyl)-D-prolinate
CAS No:863133-04-4
MF:C10H17NO4
MW:215.24628329277
CID:2809233
PubChem ID:71406166
Update Time:2025-04-21

Methyl 2-(3-methoxy-3-oxopropyl)-D-prolinate Chemical and Physical Properties

Names and Identifiers

    • DTXSID70826779
    • Methyl 2-(3-methoxy-3-oxopropyl)-D-prolinate
    • 863133-04-4
    • Inchi: 1S/C10H17NO4/c1-14-8(12)4-6-10(9(13)15-2)5-3-7-11-10/h11H,3-7H2,1-2H3/t10-/m0/s1
    • InChI Key: USRGYAHSBXUHEP-JTQLQIEISA-N
    • SMILES: O(C)C([C@@]1(CCC(=O)OC)CCCN1)=O

Computed Properties

  • Exact Mass: 215.11575802Da
  • Monoisotopic Mass: 215.11575802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 64.6Ų
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